N-(2-(4-methyl-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-2-phenoxyacetamide

• IUPAC Name: N-[2-[4-methyl-5-oxo-3-(trifluoromethyl)-1,2,4-triazol-1-yl]ethyl]-2-phenoxyacetamide
• InChI: InChI=1S/C14H15F3N4O3/c1-20-12(14(15,16)17)19-21(13(20)23)8-7-18-11(22)9-24-10-5-3-2-4-6-10/h2-6H,7-9H2,1H3,(H,18,22)
• InChI Key: VBFZZWBUJODEQA-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN(C1=O)CCNC(=O)COC2=CC=CC=C2)C(F)(F)F
• Molecular Formula: C14H15F3N4O3
• Molecular Weight: 344.29 g/mol

Description

N-(2-(4-methyl-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-2-phenoxyacetamide is a useful research compound. Its molecular formula is C14H15F3N4O3 and its molecular weight is 344.294. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Agents

Research on similar compounds, such as oxazolidinone analogs, has demonstrated significant antimicrobial activities against various clinically important human pathogens. These studies highlight the potential of related compounds in the treatment of infections caused by a range of bacteria, including methicillin-resistant Staphylococcus aureus and Enterococcus faecium (Zurenko et al., 1996).

Synthesis of Novel Heterocyclic Compounds

Compounds like ethyl 4,4-difluoro-4-phenoxyacetoacetate have been synthesized as precursors to new heterocyclic compounds, indicating a potential use of similar chemicals in the synthesis of biologically active heterocycles (Solodukhin et al., 2004).

C-H Activation in Organic Synthesis

In the realm of organic synthesis, compounds such as N-phenoxyacetamides have been used in C-H activation and annulation reactions, particularly in the formation of oxazepine rings. This showcases their utility in advanced organic synthesis and the creation of complex organic molecules (Duan et al., 2014).

Pharmacological Applications

Research on derivatives of acetamide, such as N-(2-Hydroxyphenyl)acetamide, has implications in the synthesis of antimalarial drugs. This highlights the potential of related chemical compounds in the development of new treatments for diseases like malaria (Magadum & Yadav, 2018).

Herbicidal Activities

Compounds like N-(2-Fluoro-5(3-methyl-2,6-dioxo-4-(trifluoromethyl)-2,3-dihydro-pyrimidin-1(6H)-yl)phenyl)-2-phenoxyacetamide derivatives have been synthesized and evaluated for their herbicidal activities. This suggests a potential application of similar chemicals in the development of new herbicides (Wu et al., 2011).